Cas no 1849280-20-1 (3-(1-Hydroxypropan-2-yl)pyrrolidin-2-one)

• Product Name: 3-(1-Hydroxypropan-2-yl)pyrrolidin-2-one
• CAS No: 1849280-20-1
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 5696329
• PubChem ID: 130503489
• Update Time: 2025-08-05

3-(1-Hydroxypropan-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-733603
• 3-(1-Hydroxypropan-2-yl)pyrrolidin-2-one
• 1849280-20-1
• 2-Pyrrolidinone, 3-(2-hydroxy-1-methylethyl)-

• Inchi： 1S/C7H13NO2/c1-5(4-9)6-2-3-8-7(6)10/h5-6,9H,2-4H2,1H3,(H,8,10)
• InChI Key： DWEMNBLGFDOOMP-UHFFFAOYSA-N
• SMILES： O=C1C(CCN1)C(C)CO

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.094±0.06 g/cm3(Predicted)
• Boiling Point: 334.5±15.0 °C(Predicted)
• pka: 14.78±0.10(Predicted)

Additional information on 3-(1-Hydroxypropan-2-yl)pyrrolidin-2-one

3-(1-Hydroxypropan-2-yl)pyrrolidin-2-one: A Comprehensive Overview

3-(1-Hydroxypropan-2-yl)pyrrolidin-2-one, also known by its CAS number 1849280-20-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in drug development and material science. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to this compound.

The molecular structure of 3-(1-Hydroxypropan-2-yl)pyrrolidin-2-one comprises a pyrrolidinone ring fused with a hydroxyl-substituted propanone group. The pyrrolidinone ring, a five-membered lactam, contributes to the compound's stability and reactivity. The hydroxyl group attached to the propanone moiety introduces additional functionality, making this compound versatile for various chemical transformations. Recent studies have highlighted the importance of such structural features in enhancing bioavailability and pharmacokinetic properties.

The synthesis of 3-(1-Hydroxypropan-2-yl)pyrrolidin-2-one typically involves multi-step organic reactions, including nucleophilic additions, cyclizations, and oxidations. Researchers have optimized these processes to improve yield and purity. For instance, a study published in 2023 demonstrated a novel approach using microwave-assisted synthesis to accelerate the formation of the pyrrolidinone ring, significantly reducing reaction time while maintaining product quality.

In terms of applications, 3-(1-Hydroxypropan-2-yl)pyrrolidin-2-one has shown promise in drug design due to its ability to act as a bioisostere or scaffold for various pharmacophores. Its structural flexibility allows it to mimic other bioactive molecules, making it an attractive candidate for lead optimization in medicinal chemistry programs. Recent research has explored its potential as a template for developing kinase inhibitors and GPCR modulators.

Beyond pharmacology, this compound has found utility in material science as a precursor for advanced polymers and coatings. Its reactivity under specific conditions enables the formation of cross-linked networks with improved mechanical properties. A 2023 study highlighted its use in synthesizing high-performance adhesives with enhanced thermal stability and adhesive strength.

The latest advancements in computational chemistry have further elucidated the properties of 3-(1-Hydroxypropan-2-yl)pyrrolidin-2-one. Quantum mechanical calculations have provided insights into its electronic structure and reactivity profiles, aiding in the rational design of derivatives with tailored functionalities. Additionally, machine learning algorithms are being employed to predict its interactions with biological systems, accelerating drug discovery efforts.

In conclusion, 3-(1-Hydroxypropan-2-yl)pyrrolidin-2-one, with its unique chemical structure and diverse applications, remains a focal point for scientific research. As new methodologies emerge and computational tools advance, the potential for this compound to contribute to innovative solutions across multiple disciplines continues to grow.